Cas no 63846-76-4 (Ethyl 2,4,6-triisopropylbenzoate)

• Product Name: Ethyl 2,4,6-triisopropylbenzoate
• CAS No: 63846-76-4
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• MDL: MFCD03788745
• CID: 90249
• PubChem ID: 7015413
• Update Time: 2025-04-18

Ethyl 2,4,6-triisopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4,6-triisopropylbenzoate
• 2,4,6-Triisopropylbenzoic acid ethyl ester
• ethyl 2,4,6-tri(propan-2-yl)benzoate
• AKOS027327477
• DTXSID70426738
• SY317408
• BS-17341
• D70260
• SCHEMBL11888446
• 63846-76-4
• 2,4,6-triisopropyl-benzoic acid ethyl ester
• CS-0151831
• MFCD03788745
• DB-326348
• ETHYL2,4,6-TRIISOPROPYLBENZOATE

• MDL： MFCD03788745
• Inchi： 1S/C18H28O2/c1-8-20-18(19)17-15(12(4)5)9-14(11(2)3)10-16(17)13(6)7/h9-13H,8H2,1-7H3
• InChI Key： SNMLXTDVQDHSKS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C)=O
• BRN： 278852

Computed Properties

• Exact Mass: 276.20900
• Monoisotopic Mass: 276.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.94
• Melting Point: No data available
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 137.8°C
• Refractive Index: 1.4900
• PSA: 26.30000
• LogP: 5.23350
• Solubility: It is miscible with water.
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2,4,6-triisopropylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)